Cas no 2138508-89-9 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethanimidamide)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethanimidamide
• CAS No: 2138508-89-9
• MF: C₆H₁₀N₄O₂S
• MW: 202.234199047089
• CID: 5877175
• PubChem ID: 165472732
• Update Time: 2025-10-24

2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethanimidamide
• EN300-1115415
• 2138508-89-9

• Inchi： 1S/C6H10N4O2S/c1-13(11,12)5-2-9-10(3-5)4-6(7)8/h2-3H,4H2,1H3,(H3,7,8)
• InChI Key： CMQRLJWJSUOPAN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(CC(=N)N)C=1)(=O)=O

Computed Properties

• Exact Mass: 202.05244675g/mol
• Monoisotopic Mass: 202.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 110Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethanimidamide

Introduction to 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethanimidamide (CAS No. 2138508-89-9)

2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethanimidamide is a specialized organic compound characterized by its intricate molecular structure, which includes a pyrazole core functionalized with a methanesulfonyl group and an ethanimidamide moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The unique combination of pharmacophoric elements in its structure positions it as a promising candidate for further investigation, particularly in the context of modulating biological pathways relevant to human health and disease.

The chemical structure of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethanimidamide (CAS No. 2138508-89-9) can be described as a heterocyclic derivative featuring a pyrazole ring substituted at the 4-position with a methanesulfonyl group, linked to an ethanimidamide moiety. This configuration imparts distinct electronic and steric properties that are critical for its interaction with biological targets. The presence of both electron-withdrawing and electron-donating groups in the molecule suggests that it may exhibit a range of pharmacological activities, making it a subject of intense interest for medicinal chemists.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrazole scaffolds due to their diverse biological activities. Pyrazole derivatives have been extensively studied for their potential in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The methanesulfonyl group in 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethanimidamide enhances the compound's solubility and bioavailability, which are crucial factors for its pharmacokinetic profile. Additionally, the ethanimidamide moiety introduces a hydrogen bond acceptor site, which can improve binding affinity to biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing effective drug candidates. The molecular framework of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethanimidamide provides a rich scaffold for SAR studies, allowing researchers to systematically modify various functional groups to optimize its pharmacological properties. For instance, alterations to the methanesulfonyl group or the ethanimidamide moiety could fine-tune its activity against specific biological targets while maintaining overall structural integrity.

The synthesis of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethanimidamide (CAS No. 2138508-89-9) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular architecture efficiently. These synthetic strategies not only facilitate the production of the compound but also provide insights into potential modifications for improving its pharmacological efficacy.

One of the most compelling aspects of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethanimidamide is its potential application in modulating key biological pathways associated with human diseases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. The pyrazole core is known to interact with various enzymes and receptors, making it a versatile platform for drug design. The methanesulfonyl group further enhances its binding interactions by providing additional hydrogen bond donor sites, which can improve its affinity for biological targets.

In vitro and in vivo studies have begun to elucidate the pharmacological profile of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethanimidamide (CAS No. 2138508-89-9). These studies have revealed promising results regarding its ability to inhibit specific enzymes and modulate signaling pathways relevant to disease progression. For example, research has shown that this compound may interfere with the activity of kinases involved in cancer cell proliferation and survival. Additionally, its potential anti-inflammatory effects have been observed in preclinical models, suggesting its utility in treating chronic inflammatory conditions.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical applications. 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethanimidamide is currently undergoing further investigation to evaluate its pharmacokinetic properties, toxicity profiles, and therapeutic potential. These studies are essential for determining whether it can progress into clinical trials and ultimately become a viable therapeutic option for patients suffering from various diseases.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for new drug candidates like 2-(4-methanesulfonyl-1H-pyrazol-1-ylolethanimidamide) (CAS No. 2138508-89-9). By leveraging these technologies, researchers can rapidly identify promising compounds based on their structural features and predicted biological activities. This approach not only saves time but also allows for more targeted experimentation, thereby increasing the efficiency of drug development programs.

In conclusion,2-(4-methanesulfonyl-H-pyrazol-l-ylolethanimidamide represents a significant advancement in pharmaceutical chemistry due to its unique molecular structure and potential therapeutic applications. Its synthesis, characterization, and preliminary pharmacological evaluation underscore its promise as a lead compound for further drug development efforts. As research continues to uncover new insights into its mechanisms of action,this compound is poised to play an important role in addressing unmet medical needs across various therapeutic areas.